Cas no 5421-79-4 (4,4',4''-propane-1,2,3-triyltripyridine)
5421-79-4 structure
Product Name:4,4',4''-propane-1,2,3-triyltripyridine
CAS No:5421-79-4
MF:C18H17N3
MW:275.347683668137
CID:889507
Update Time:2026-04-29
4,4',4''-propane-1,2,3-triyltripyridine Chemical and Physical Properties
Names and Identifiers
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- 4,4',4''-propane-1,2,3-triyltripyridine
- 4-(1,3-dipyridin-4-ylpropan-2-yl)pyridine
- 1,2,3-Tri-[4]pyridyl-propan
- 1,2,3-tri<4-pyridyl>-propane
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Computed Properties
- Exact Mass: 275.14200
- Monoisotopic Mass: 275.142
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 1.144
- Boiling Point: 421.9°C at 760 mmHg
- Flash Point: 183.6°C
- Refractive Index: 1.612
- PSA: 38.67000
- LogP: 3.44060
4,4',4''-propane-1,2,3-triyltripyridine Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4,4',4''-propane-1,2,3-triyltripyridine Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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